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Compound of Interest

Compound Name: Folenox

Cat. No.: B16111289

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Folenox is the trade name for the chemical compound isolongifolene epoxide.[1][2] While

primarily utilized as a fragrance ingredient in the cosmetics and perfume industries for its

woody and amber-like aroma, the structural parent of Folenox, isolongifolene, has been noted

for potential biological activities.[3] Scientific literature suggests that isolongifolene may

possess antioxidant, anti-inflammatory, anticancer, and neuroprotective properties.[3] These

characteristics indicate that Folenox and related compounds could be of interest for further

investigation in a drug discovery and development context.

This document provides detailed protocols for the preparation and storage of Folenox
solutions to facilitate laboratory research. It also presents a hypothetical framework for its

investigation based on the known activities of its parent compound.

Physicochemical Properties of Folenox
A comprehensive understanding of Folenox's physicochemical properties is essential for its

appropriate handling and use in experimental settings.
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Property Value Source

Synonyms

Isolongifolene epoxide,

2,2,7,7-tetramethyl-5,6-

epoxytricyclo-

(6.2.1.0(1,6))undecane

[4][5]

CAS Number 67999-56-8 [2]

Molecular Formula C₁₅H₂₄O [6]

Molecular Weight 220.35 g/mol [7]

Appearance
Colorless clear liquid

(estimated)
[5]

Boiling Point
257.00 to 260.00 °C @ 760.00

mm Hg
[4][5]

Flash Point > 93.33 °C (> 200.00 °F) TCC [4][5]

Solubility

Insoluble in water (6.18 mg/L

@ 25 °C est.); Soluble in

alcohol, carbitol, diethyl

phthalate, dipropylene glycol,

isopropyl myristate.

[4][5]

logP (o/w) 4.225 (estimated) [4][5]

Stability
Stable and non-discoloring in

neutral to alkaline media.
[5]

Experimental Protocols
Preparation of a 10 mM Folenox Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Folenox in dimethyl

sulfoxide (DMSO). DMSO is a suitable solvent for compounds with low aqueous solubility. A

similar compound, Isolongifolene, is commercially available as a 10 mM solution in DMSO for

research purposes.[8]

Materials:
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Folenox (Isolongifolene epoxide)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Calibrated pipettes and sterile filter tips

Procedure:

Calculate the required mass of Folenox: To prepare 1 mL of a 10 mM stock solution, the

required mass is calculated as follows:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 220.35 g/mol x 1000 mg/g = 2.2035 mg

Weighing Folenox: Accurately weigh out 2.2035 mg of Folenox using a calibrated analytical

balance and place it into a sterile amber microcentrifuge tube.

Dissolving in DMSO: Add 1 mL of high-purity DMSO to the microcentrifuge tube containing

the Folenox.

Ensuring Complete Dissolution: Securely cap the tube and vortex thoroughly until the

compound is completely dissolved. A brief sonication may aid in dissolution if necessary.

Visually inspect the solution to ensure no solid particles remain.

Storage of Stock Solution: Store the 10 mM stock solution at -20°C for long-term storage.

For short-term storage (up to one week), 4°C is acceptable.

Preparation of Working Solutions
For cell-based assays and other experiments, the DMSO stock solution must be diluted into an

aqueous buffer or cell culture medium.
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Important Considerations:

DMSO Toxicity: High concentrations of DMSO can be toxic to cells. It is recommended to

keep the final concentration of DMSO in the experimental medium below 0.5%, and ideally

below 0.1%.

Aqueous Solubility: Folenox has very low aqueous solubility. When diluting the DMSO stock

solution, ensure thorough mixing to prevent precipitation. It is advisable to prepare

intermediate dilutions in the aqueous medium to reach the final desired concentration.

Precipitation: Visually inspect the final working solution for any signs of precipitation. If

precipitation occurs, the concentration of Folenox may be too high for the aqueous medium.

Storage and Stability
Proper storage of Folenox and its solutions is crucial to maintain its integrity and ensure the

reproducibility of experimental results.

Condition Recommendation Rationale

Neat Folenox

Store in a cool, dry, and well-

ventilated place in a tightly

sealed container.

To prevent degradation from

moisture and oxidation.

DMSO Stock Solution (10 mM)

Store in small aliquots at -20°C

for long-term storage (up to 6

months). Avoid repeated

freeze-thaw cycles.

To maintain stability and

prevent degradation. Aliquoting

minimizes contamination and

degradation from repeated

handling.

Aqueous Working Solutions

Prepare fresh for each

experiment and use

immediately. Do not store

aqueous solutions.

Due to the low aqueous

solubility and potential for

precipitation and degradation

over time.

Potential Research Applications and Signaling
Pathways
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While Folenox itself has not been extensively studied for therapeutic applications, the reported

biological activities of its parent compound, isolongifolene, suggest potential avenues for

investigation. These include antioxidant, anti-inflammatory, anticancer, and neuroprotective

effects.[3]

Hypothetical Signaling Pathway of Interest
The anti-inflammatory and antioxidant effects of many natural compounds are mediated

through the modulation of key signaling pathways such as the NF-κB and Nrf2 pathways. A

hypothetical mechanism of action for a compound with these properties could involve the

inhibition of pro-inflammatory cytokine production and the enhancement of the cellular

antioxidant response.
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Caption: Hypothetical signaling pathways modulated by a bioactive compound.
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Experimental Workflow
The following diagram outlines a general workflow for the preliminary in vitro evaluation of

Folenox.
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Cell Culture & Treatment

In Vitro Assays
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Treat Cells with
Working Solutions
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qPCR for Gene Expression)
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Caption: General experimental workflow for in vitro screening.

Safety Precautions
When handling Folenox, it is important to follow standard laboratory safety procedures. Wear

appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab
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coat. Handle the compound in a well-ventilated area. Refer to the Safety Data Sheet (SDS) for

complete safety information.

Disclaimer: This document is intended for informational purposes for research professionals.

The potential biological activities of Folenox are extrapolated from its parent compound and

require experimental validation. All laboratory work should be conducted by trained personnel

in accordance with institutional safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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